Cas no 76421-73-3 (Monochlorobimane)

• Product Name: Monochlorobimane
• CAS No: 76421-73-3
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 571017
• PubChem ID: 329762099
• Update Time: 2025-09-25

Monochlorobimane Chemical and Physical Properties

Names and Identifiers

• 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione,3-(chloromethyl)-2,5,6-trimethyl-
• 7-(chloromethyl)-1,2,6-trimethylpyrazolo[1,2-a]pyrazole-3,5-dione
• CHLOROBIMANE
• mBCl
• mBCl [Monochlorobimane]
• MONOCHLOROBIMANE
• Q27123275
• 3-(chloromethyl)-2,5,6-trimethylpyrazolo[1,2-a]pyrazole-1,7-dione
• 1H,7H-Pyrazolo(1,2-alpha)pyrazole-1,7-dione, 3-(chloromethyl)-2,5,6-trimethyl
• 3-(chloromethyl)-2,5,6-trimethyl-1H,7H-[1,2]diazolo[1,2-a]pyrazole-1,7-dione
• PD041414
• Monochlorobimane, suitable for fluorescence, >=70.0% (HPCE)
• NSC-602733
• DTXSID90227249
• FT-0628976
• HY-101899
• CHEBI:52158
• 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione, 3-(chloromethyl)-2,5,6-trimethyl-
• SCHEMBL105811
• 3-(Chloromethyl)-2,5,6-trimethyl-1H,7H-pyrazolo(1,2-a)pyrazole-1,7-dione
• NSC602733
• AS-83282
• AKOS040744094
• CS-7993
• 3-(chloromethyl)-2,5,6-trimethyl-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
• 76421-73-3
• BDBM21614
• NS00116012
• SUIPVTCEECPFIB-UHFFFAOYSA-N
• G12262
• Thiolyte MC,NSC 602733,Monochlorobimane,3-(Chloromethyl)-2,5,6-trimethyl-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
• DB-015400
• DTXCID40149740
• Monochlorobimane

• MDL： MFCD00077379
• Inchi： 1S/C10H11ClN2O2/c1-5-7(3)12-8(4-11)6(2)10(15)13(12)9(5)14/h4H2,1-3H3
• InChI Key： SUIPVTCEECPFIB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)C(N2C(C(C)=C(C)N21)=O)=O

Computed Properties

• Exact Mass: 226.05100
• Monoisotopic Mass: 226.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.4
• Melting Point: 135-136 °C (lit.)
• Boiling Point: 314.9°C at 760 mmHg
• Flash Point: 144.2°C
• Refractive Index: 1.61
• Solubility: DMF: soluble
• PSA: 42.96000
• LogP: 0.86100

Monochlorobimane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrazoles